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Compound of Interest

Compound Name: Methyl adipate

Cat. No.: B8814857

An In-depth Technical Guide to the Historical Context of Methyl Adipate Synthesis and Use

Introduction

Methyl adipate, specifically dimethyl adipate (DMA), is the organic compound with the
formula (CH2CH2CO2CH?5)2. It is the methyl ester of adipic acid. Historically, the development
and application of methyl adipate are closely tied to the broader advancements in polymer
chemistry and the increasing need for safer and more effective industrial solvents. This guide
provides a detailed overview of the historical synthesis methods, key applications, and the
technical evolution of methyl adipate, tailored for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Historical Context of Synthesis

The primary and most conventional method for producing dimethyl adipate is the direct
esterification of adipic acid with methanol.[1] This reaction is a classic example of Fischer
esterification, a cornerstone of organic chemistry since the late 19th century.

Historically, strong mineral acids such as sulfuric acid or hydrochloric acid were employed as
catalysts to accelerate the reaction.[2][3] While effective, the use of these homogeneous
catalysts presented significant challenges, including corrosion of equipment, difficulties in
separating the catalyst from the product, and environmental concerns related to waste
disposal.[3]
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As industrial processes evolved, particularly in the mid to late 20th century, a shift towards
heterogeneous catalysts began. Solid acid catalysts, such as acidic cation-exchange resins like
Amberlyst 15 and Amberlyst 35, gained prominence.[4][5] These catalysts offered several
advantages, including ease of separation from the reaction mixture, reusability, and reduced
environmental impact. The development of continuous esterification processes further
optimized production, improving efficiency and product consistency.[3][6]

Less conventional routes to dimethyl adipate have also been explored, including the
hydroesterification of butadiene and the carbonylation of 1,4-dimethoxy-2-butene, though these
have not been as widely adopted for large-scale industrial production as the direct esterification
of adipic acid.[1]

Experimental Protocols

Classical Synthesis: Sulfuric Acid-Catalyzed
Esterification

This protocol is based on the principles of Fischer esterification for dibasic acids.

Objective: To synthesize dimethyl adipate from adipic acid and methanol using sulfuric acid as
a catalyst.

Materials:

Adipic acid

Methanol (in excess)

Concentrated sulfuric acid

Toluene (for azeotropic removal of water)

Anhydrous potassium carbonate or sodium carbonate (for neutralization)

Distillation apparatus, reflux condenser, heating mantle, separatory funnel

Procedure:
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 In a round-bottom flask, combine adipic acid, an excess of methanol (e.g., a 3:1 molar ratio
of methanol to adipic acid dicarboxylic groups), and a solvent like toluene.[2]

» Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1% of the weight
of the adipic acid).[2]

e Equip the flask with a reflux condenser and a Dean-Stark trap (if using azeotropic removal of
water with toluene).

o Heat the mixture to reflux. The reaction progress can be monitored by the amount of water
collected.

e Continue the reaction until the theoretical amount of water is collected or the reaction
reaches equilibrium.

e Cool the reaction mixture to room temperature.

o Neutralize the excess acid by washing the mixture with a saturated solution of sodium
carbonate or potassium carbonate until effervescence ceases.[2]

o Separate the organic layer using a separatory funnel.

o Wash the organic layer with water to remove any remaining salts and methanol.
» Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).
* Remove the solvent (toluene) by simple distillation.

 Purify the resulting crude dimethyl adipate by vacuum distillation.[2]

Modern Synthesis: Heterogeneous Catalysis with
Amberlyst Resin

This protocol describes a more modern, environmentally benign approach using a solid acid
catalyst.

Objective: To synthesize dimethyl adipate using a reusable solid acid catalyst.
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Materials:

Adipic acid

Methanol (in excess)

Amberlyst 15 or Amberlyst 35 resin

Reaction vessel with mechanical stirring and temperature control, reflux condenser
Procedure:
o Activate the Amberlyst resin by washing it with methanol and drying it in a vacuum oven.[5]

o Charge the reactor with adipic acid, an excess of methanol (a molar ratio of 10:1 to 20:1 is
often used to drive the equilibrium), and the prepared Amberlyst catalyst (e.g., 5-10% by
weight of the reactants).[5]

o Heat the mixture to the desired reaction temperature (typically between 313 K and 343 K)
with constant stirring to ensure good contact between reactants and the catalyst.[4][5]

o Attach a reflux condenser to prevent the loss of volatile methanol.[5]

o Monitor the reaction progress by taking samples periodically and analyzing the concentration
of adipic acid via titration or chromatography.

o Once the desired conversion is achieved (or equilibrium is reached), cool the mixture.

o Separate the catalyst from the liquid product by simple filtration. The catalyst can be washed
with methanol, dried, and reused for subsequent batches.

e The excess methanol can be removed from the product mixture by distillation.

e The resulting dimethyl adipate can be further purified by vacuum distillation if required.

Historical and Current Uses
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The applications of dimethyl adipate have expanded over time, driven by its favorable
properties such as low volatility, high boiling point, biodegradability, and effectiveness as a
solvent and plasticizer.[7]

o Plasticizer: One of the early and ongoing uses of dimethyl adipate is as a plasticizer,
particularly for cellulose resins and paper products.[8] It improves the flexibility and durability
of the final product. Dimethyl adipate is also an excellent cold-resistant plasticizer, imparting
good low-temperature flexibility to materials.[3]

e Solvent: A significant application for dimethyl adipate is as an industrial solvent. It is a key
component in dibasic ester (DBE) blends, which also contain dimethyl glutarate and dimethyl
succinate.[8] These blends gained prominence as safer alternatives to traditional, more
hazardous solvents.

o Paint Strippers: Following the classification of methylene chloride as a potential
carcinogen in the 1980s, DBE blends containing dimethyl adipate became a major
ingredient in "safer" paint stripper formulations.[8]

o Industrial Cleaning: It is used as a solvent for cleaning polyurethane adhesives, foams,
and unsaturated polyester resins.[7][8] Its low vapor pressure makes it a low-VOC (Volatile
Organic Compound) solvent, which is favorable under modern environmental regulations.

[7]

o Chemical Intermediate: Dimethyl adipate serves as a crucial intermediate in the synthesis
of other valuable chemicals.[7] A primary example is its use as a precursor for the production
of 1,6-hexanediol through hydrogenation.[3] It is also used in the synthesis of certain
pharmaceuticals and fragrances.[6][9]

o Other Applications: Dimethyl adipate also finds use in cosmetics, metalworking fluids, and
as a pigment dispersant.[1][7]

Quantitative Data Summary
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Synthesis
Parameter Value . Source
Method/Condition
Synthesis Yields
Monomethyl Adipate Esterification of adipic
_ 80% o [10][11]
Yield acid with methanol
Azeotropic
Ethyl Adipate Yield 95-97% esterification with [2]
H2S0a4 catalyst
Reaction Conditions
Heterogeneous
Temperature Range 313.2Kt0 343.2K catalysis with [4]
Amberlyst 35
o _ Heterogeneous
Methanol:Adipic Acid o
) 15:1to 20:1 catalysis with [4]
Molar Ratio
Amberlyst 35
o Esterification over
Activation Energy 14.471 kJ/mol [5]
Amberlyst 15
Physical Properties
Molecular Formula CsH1404 [12]
Molecular Weight 174.2 g/mol [12]
- ) 264 °C (for
Boiling Point . ] [9]
Diisopropy! Adipate)
-4 °C (for Diisopropyl
Melting Point ] ( Propy [9]
Adipate)
Toxicity Data
LDso (rat, i.p.) ~1800 mg/kg [1]
Visualizations
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Synthesis and Application Pathway of Methyl Adipate

Methanol

Adipic Acid

Esterification Synthesis

Dimethyl Adipate

Y Y

Plasticizer Solvent Chemical Intermediate T S w—
(e.g., Cellulose Resins) (Paint Strippers, Cleaners) (e.g., 1,6-Hexanediol) 9

Click to download full resolution via product page

Caption: Logical flow from raw materials to dimethyl adipate and its major industrial

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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